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Compound of Interest

Compound Name: 3,5-Dinonylphenol

Cat. No.: B15366419 Get Quote

Disclaimer: Specific toxicological data for 3,5-Dinonylphenol (CAS No. 58085-76-0) is limited

in publicly available scientific literature. This guide summarizes the available information for the

broader categories of Dinonylphenol and Nonylphenol as surrogates, which may not fully

represent the specific toxicity of the 3,5-isomer. Researchers should exercise caution when

extrapolating these findings.

Introduction
3,5-Dinonylphenol is an organic compound belonging to the alkylphenol family. Alkylphenols

are used in the manufacturing of antioxidants, lubricating oil additives, and surfactants. Due to

their widespread use and potential for environmental release, understanding their toxicological

profile is of significant importance for researchers, scientists, and drug development

professionals. This guide provides a comprehensive overview of the known safety and

toxicological data for Dinonylphenol and the closely related Nonylphenol.

Physicochemical Properties
Detailed physicochemical properties for 3,5-Dinonylphenol are not readily available. However,

for the general category of Dinonylphenol, the following properties are noted:
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Property Value Reference

Molecular Formula C24H42O [1]

Molecular Weight 346.6 g/mol [1]

Appearance Not Available

Water Solubility Practically insoluble [2]

Toxicological Profile
The toxicological data presented below is primarily for the general categories of Dinonylphenol

and Nonylphenol.

Acute toxicity studies assess the adverse effects of a substance after a single or short-term

exposure.

Endpoint Species Route Value Reference

LD50 Rat Oral

>2000 mg/kg bw

(for Phenol,

nonyl derivatives,

sulfides)

[3]

LD50 Rabbit Dermal
2031 mg/kg bw

(for Nonylphenol)
[3]

LC50
Rat, Mouse,

Guinea Pig
Inhalation

>1.27 mg/L (for

Phenol, nonyl

derivatives,

sulfides)

[3]

Experimental Protocol: Acute Oral Toxicity (OECD TG 401 - Adapted)

A standardized protocol for acute oral toxicity testing involves the following steps:

Test Animals: Healthy, young adult rodents (e.g., rats or mice) are used.
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Dosage: A single dose of the test substance is administered by gavage.

Dose Levels: Multiple dose levels are used to determine the dose-response relationship.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the study.

Acute Oral Toxicity Testing Workflow (OECD TG 401)

Animal Acclimatization Single Oral Gavage Dose 14-Day Observation
(Mortality, Clinical Signs, Body Weight) Gross Necropsy Data Analysis (LD50 Calculation)

Click to download full resolution via product page

Workflow for a typical acute oral toxicity study.

Dinonylphenol is considered to be irritating to the skin and eyes[1].

Endpoint Result Reference

Skin Irritation Irritating [1]

Eye Irritation Irritating [1]

Repeated or prolonged contact with Dinonylphenol may cause skin sensitization[1].

Repeated dose toxicity studies evaluate the effects of a substance following prolonged

exposure. For Nonylphenol, kidney effects were observed in male rats at 15 mg/kg bw/day in a

multigeneration study[3]. In a 90-day study, no treatment-related changes were observed in

rats at doses up to 100 mg/kg bw/day[3].

Dinonylphenol is suspected of causing toxic effects on human reproduction[1]. For

Nonylphenol, some studies in rats have reported reproductive effects in males (decreased

sperm density) and females (irregular estrous cycles)[3]. The No-Observed-Adverse-Effect
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Level (NOAEL) for reproductive toxicity in one multi-generation study in female rats was

established at 15 mg/kg bw/day[3].

Experimental Protocol: Two-Generation Reproductive Toxicity Study (OECD TG 416 - Adapted)

This study design is used to assess the effects of a substance on reproductive function across

two generations.

Parental Generation (F0): Male and female animals are exposed to the test substance for a

specified period before mating.

Mating and Gestation: Animals are mated, and females are allowed to litter and rear their

offspring (F1 generation).

F1 Generation: Selected F1 offspring are exposed to the test substance and subsequently

mated to produce the F2 generation.

Endpoints: Observations include effects on fertility, pregnancy, maternal behavior, and

offspring viability, growth, and development.
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Two-Generation Reproductive Toxicity Study Workflow (OECD TG 416)

F0 Generation Exposure

F0 Mating

F1 Generation Born

F1 Generation Exposure

F1 Mating

F2 Generation Born

Evaluation of Reproductive and Developmental Endpoints
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Proposed Signaling Pathway for Nonylphenol-Induced Apoptosis

Nonylphenol Exposure

Increased ROS Production

JNK Activation
(MAPK Pathway)

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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